Cas no 484680-48-0 (2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide
• CAS No: 484680-48-0
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 5417611
• Update Time: 2025-05-19

2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C18H20N4O2S/c1-12-9-16-20-21-18(22(16)15-7-3-2-6-14(12)15)25-11-17(23)19-10-13-5-4-8-24-13/h2-3,6-7,9,13H,4-5,8,10-11H2,1H3,(H,19,23)
• InChI Key： AZIUEUHXDIEZNW-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N2C3=C(C=CC=C3)C(C)=CC2=NN=1

Additional information on 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide

Comprehensive Overview of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide (CAS No. 484680-48-0)

2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide, with the CAS number 484680-48-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of triazoloquinoline derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the triazoloquinoline core and the sulfanylacetamide moiety, make it a promising candidate for various applications in drug discovery and development.

The molecular formula of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide is C₁₈H₂₀N₄O₂S, and it has a molecular weight of approximately 356.44 g/mol. The compound's structure includes a 5-methyl-1,2,4-triazolo[4,3-a]quinoline scaffold, which is linked to a N-(oxolan-2-yl)methylacetamide group via a sulfur bridge. This combination of functional groups contributes to its potential pharmacological properties, such as enzyme inhibition and receptor modulation.

One of the most intriguing aspects of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide is its potential role in targeting central nervous system (CNS) disorders. Researchers have explored its interactions with various neurotransmitter systems, including GABAergic and glutamatergic pathways, which are critical in conditions like anxiety, epilepsy, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) further enhances its therapeutic potential.

In addition to its CNS applications, 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide has shown promise in anti-inflammatory and anticancer research. Preliminary studies suggest that it may inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Its potential to modulate cell proliferation and apoptosis has also sparked interest in oncology research.

The synthesis of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide typically involves multi-step organic reactions, including condensation, cyclization, and sulfuration. Researchers often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to purify and characterize the compound. These techniques ensure the high purity and structural integrity required for pharmacological studies.

From a commercial perspective, 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide is primarily available for research purposes. Its CAS number 484680-48-0 serves as a unique identifier in chemical databases and procurement systems. The compound is typically supplied in powder form, with purity levels ranging from 95% to 99%, depending on the supplier and intended use.

Given the growing interest in triazoloquinoline derivatives, the demand for 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide is expected to rise. Researchers are particularly keen on exploring its structure-activity relationships (SAR) to optimize its pharmacological profile. Advances in computational chemistry and molecular docking have further accelerated these efforts, enabling the design of more potent and selective analogs.

In conclusion, 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide (CAS No. 484680-48-0) represents a fascinating compound with broad potential in medicinal chemistry. Its unique structure, combined with its diverse biological activities, makes it a valuable tool for researchers investigating CNS disorders, inflammatory diseases, and cancer therapeutics. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic agents.